2-Amino-2-(fluoromethyl)-5-methoxypentanenitrile

• CAS No.: 80930-98-9
• Molecular Formula: C7H13FN2O
• Molecular Weight: 160.19 g/mol
• IUPAC Name: 2-amino-2-(fluoromethyl)-5-methoxypentanenitrile
• InChI: InChI=1S/C7H13FN2O/c1-11-4-2-3-7(10,5-8)6-9/h2-5,10H2,1H3
• InChI Key: DFGUZQOWXCGBLV-UHFFFAOYSA-N
• Canonical SMILES: COCCCC(CF)(C#N)N

Description

2-Amino-2-(fluoromethyl)-5-methoxypentanenitrile is a useful research compound. Its molecular formula is C7H13FN2O and its molecular weight is 160.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under an atmosphere of nitrogen, 3-methoxypropyl magnesium chloride is prepared from 3-methoxy-1-chloropropane (5.43 g, 50 mmol, prepared according to Haworth and Perkin, Chem. Zentralblatt II 1271 (1912) and magnesium turnings (1.22 g, 50 mmol) in dry THF (50 ml). The mixture is heated under reflux for 3 hours, then cooled to -30° C. and a solution of fluoroacetonitrile (2.95 g, 50 mmol) in THF (30 ml) is added during 20 minutes. After keeping the mixture at -30° C. for 1/2 hour more, a solution of sodium cyanide (4.9 g, 100 mmol) and ammonium chloride (8.09 g, 150 mmol) in water (100 mL), previously cooled to 0° C., is added and the mixture is stirred for 3/4 hours at room temperature. After saturating with sodium chloride, the THF layer is separated and the aqueous phase is extracted twice with ether. After drying (Na2SO4), the combined organic extracts are evaporated to give 2-fluoromethyl-2-amino-5-methoxyvaleronitrile (4.0 g) as a brown oil.